Cas no 2361636-37-3 (4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1))

• Product Name: 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1)
• CAS No: 2361636-37-3
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5412989
• Update Time: 2025-06-28

4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1)

• Inchi： 1S/C8H15NO3.ClH/c1-12-7(8(10)11)6-2-4-9-5-3-6;/h6-7,9H,2-5H2,1H3,(H,10,11);1H
• InChI Key： WSFFJZKCQBWPJC-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(OC)C(=O)O.Cl

Additional information on 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1)

4-Piperidineacetic Acid, α-Methoxy-, Hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 2361636-37-3, commonly referred to as 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The α-methoxy group attached to the piperidine ring introduces interesting stereochemical and electronic characteristics, making it a valuable subject for research.

Recent studies have highlighted the importance of 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1) in the design of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmacophores, particularly in the development of peptide mimetics and enzyme inhibitors. The hydrochloride salt form ensures stability and solubility, which are critical factors in pharmaceutical formulations.

The structural integrity of this compound is further enhanced by the presence of the piperidine ring, a six-membered saturated ring with one nitrogen atom. This ring system contributes to the molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions. The α-methoxy substituent not only modulates the electronic environment but also plays a crucial role in controlling the molecule's pharmacokinetic properties.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular dynamics of 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1). Molecular docking studies have revealed its potential to bind to various protein targets with high affinity, suggesting its utility in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical synthesis. The hydrochloride form serves as an efficient reagent in peptide coupling reactions, enabling the construction of complex molecular architectures. Its ability to act as both a building block and a functional group modifier makes it a versatile tool in organic synthesis.

The synthesis of 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1) involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the α-methoxy group via nucleophilic substitution or alkylation techniques. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been assessed to ensure its safe use in industrial and laboratory settings. These studies have demonstrated that proper handling and disposal protocols can mitigate any potential risks associated with its use.

In conclusion, 4-Piperidineacetic acid, α-methoxy-, hydrochloride (1:1) stands out as a pivotal molecule in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a promising candidate for future drug development initiatives. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements in organic chemistry.